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Collinomycin (a-Rubromycin) at a Glance
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Compound Focus: Collinomycin

CAS No.: 27267-69-2

Cat. No.: S524187

The table below summarizes the core technical data available for cellinomycin, a compound belonging to

the rubromycin family of aromatic polyketides.

Property Description

IUPAC Name methyl 7,8-dihydroxy-6-[2-(8-hydroxy-5,7-dimethoxy-4,9-dioxobenzo|f]
[1]benzofuran-2-yl)ethyl]-1-oxoisochromene-3-carboxylate [1]

Molecular C27H20012 [1]
Formula

Molecular Weight  536.4 g/mol [1]
CAS Registry No.  27267-69-2 [1]

Chemical Family Pentangular polyphenol; Aromatic polyketide of the rubromycin group [2]

Producing Streptomyces collinus (e.g., strain Tu 365) [1]

Organism

Key Structural A unique bisbenzannulated [5,6]-spiroketal system connecting a naphthazarin
Feature motif to an isocoumarin unit [2]

Reported Antimicrobial, anticancer, and enzyme inhibition activities [2] [1]

Bioactivities
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Production and Biosynthesis

The production of cellinomycin involves both natural extraction and targeted fermentation.

¢ Natural Producer: The primary source is the soil-dwelling actinomycete, Streptomyces collinus.
Strain Tu 365 is one of the most well-characterized producers, with a genome dedicated to diverse
secondary metabolites [1].
¢ Biosynthetic Class: It is synthesized by a type Il polyketide synthase (PKS) system, which is
typical for complex aromatic polyketides in actinomycetes [1]. The intriguing spiroketal formation is
mediated by tailoring oxidases [2].
¢ Fermentation Optimization: Key parameters for maximizing yield through fermentation have been
identified [1]:
o Temperature: Optimal growth and production typically occur between 28-30°C.
o pH: Initial pH values between 6-7 are generally optimal.
o Nutrients: Systematic evaluation of carbon (e.g., glucose, starch, glycerol) and nitrogen
sources (e.g., peptone, yeast extract) is critical.
o Methodology: Response surface methodology is an effective statistical approach for optimizing
these multiple variables simultaneously [1].

Biological Activity and Research Context

Collinomycin is noted for its diverse biological activities, which are shared across the rubromycin family.

¢ Broad Bioactivity Profile: Like other rubromycins, collinomycin has been reported to exhibit
antimicrobial, anticancer, and enzyme inhibition properties [2].

¢ Research on B-Rubromycin: Much of the recent functional research in the rubromycin family has
focused on B-rubromycin, a closely related compound. For instance, one study used a chemical
genetic approach with B-rubromycin and found it to be a potent inhibitor of cyst germination in the
oomycete pathogens Phytophthora infestans and Pythium aphanidermatum (ICso = 19.8 ug/L). The
study further revealed that 3-rubromycin stimulated the expression of a RIO kinase-like gene involved
in morphological development [3]. This suggests a potential mode of action that may be relevant to
understanding the broader rubromycin family.

Recent Breakthrough: A New Antibiotic Discovery

While researching collinomycin, a highly relevant and recent discovery was identified. Scientists have found

a powerful new antibiotic, pre-methylenomycin C lactone, which was "hiding in plain sight" as a
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biosynthetic intermediate in the pathway that produces the known antibiotic methylenomycin A in

Streptomyces coelicolor [4] [5] [6].

The following diagram illustrates the key relationship in this discovery:

Streptomyces coelicolor
(Soil Bacterium)

Biosynthetic
Pathway

Further

nzymatic Steps

Click to download full resolution via product page
Relationship between the bacterium, the potent intermediate, and the final antibiotic product.

This discovery is significant because [4] [5] [6]:

e Superior Potency: The intermediate, pre-methylenomycin C lactone, is over 100 times more active
against a range of Gram-positive bacteria than the final product, methylenomycin A.

e Activity Against Superbugs: It is highly effective against drug-resistant pathogens like MRSA
(Methicillin-resistant Staphylococcus aureus) and VRE (Vancomycin-resistant Enterococcus).

¢ Resistance Profile: Encouragingly, no bacterial resistance to this compound was detected in
laboratory conditions that typically lead to resistance against the last-resort antibiotic vancomycin.

¢ New Discovery Paradigm: This finding highlights that probing biosynthetic intermediates, rather than
just final products, is a promising new strategy for antibiotic discovery.

How to Proceed with Further Research
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Given that collinemycin itself is part of a well-studied family, the most cutting-edge research may lie in

related areas. To deepen your investigation, I suggest you:

¢ Focus on Biosynthetic Intermediates: The discovery of pre-methylenomycin C lactone underscores
the potential of investigating intermediate compounds in known pathways. This could be a fruitful
approach for discovering new, potent versions of existing drug families.

e Explore Modern Activation Strategies: To access novel compounds from strains like S. collinus,
consider exploring techniques like co-culture with mycolic acid-containing bacteria (MACB) [7] or
other methods to "awaken" silent biosynthetic gene clusters in microbial genomes.

e Leverage Genomic Data: As demonstrated with the novel marine strain Streptomyces sediminicola,
genome mining for secondary metabolite biosynthetic gene clusters is a powerful first step to guide
the isolation of new bioactive compounds [8] [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Buy Collinomycin | 27267-69-2 | >98% [smolecule.com]

2. Isolation, biosynthesis, and biological activity of ... [pmc.ncbi.nlm.nih.gov]

3. Chemical genetic approach using 3-rubromycin reveals ... [nature.com]

4. Powerful new antibiotic that can kill superbugs discovered ... [nature.com]

5. Scientists find hidden antibiotic 100x stronger against ... [sciencedaily.com]

6. New antibiotic for drug-resistant bacteria found hiding in ... [monash.edu]

7. Activation of Secondary Metabolism in Red Soil-Derived ... [pmc.ncbi.nim.nih.gov]
8. Investigation on taxonomy, secondary metabolites and ... [pmc.ncbi.nim.nih.gov]

9. Investigation on taxonomy, secondary metabolites and ...

[microbialcellfactories.biomedcentral.com]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s524187?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8622677/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11490992/
https://microbialcellfactories.biomedcentral.com/articles/10.1186/s12934-024-02558-z
https://www.smolecule.com/products/s524187?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s524187
https://pmc.ncbi.nlm.nih.gov/articles/PMC11611039/
https://www.nature.com/articles/s41598-020-79326-7
https://www.nature.com/articles/d41586-025-03595-3
https://www.sciencedaily.com/releases/2025/10/251029002855.htm
https://www.monash.edu/discovery-institute/news-and-events/news/2025-articles/new-antibiotic-for-drug-resistant-bacteria-found-hiding-in-plain-sight
https://pmc.ncbi.nlm.nih.gov/articles/PMC8622677/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11490992/
https://microbialcellfactories.biomedcentral.com/articles/10.1186/s12934-024-02558-z
https://microbialcellfactories.biomedcentral.com/articles/10.1186/s12934-024-02558-z
https://www.smolecule.com/products/s524187?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

To cite this document: Smolecule. [Collinomycin (a-Rubromycin) at a Glance]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b524187#collinomycin-early-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5

Tech Support


https://www.smolecule.com/products/b524187#collinomycin-early-research-findings
https://www.smolecule.com/products/b524187#collinomycin-early-research-findings
https://www.smolecule.com/products/b524187#collinomycin-early-research-findings
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s524187?utm_src=pdf-bulk
https://www.smolecule.com/products/s524187?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

